Cas no 2169401-44-7 (5,7-dibromo-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 5,7-dibromo-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 2169401-44-7
• MF: C₁₂H₁₂Br₂O
• MW: 332.03108215332
• CID: 5955677
• PubChem ID: 165529481
• Update Time: 2025-10-28

5,7-dibromo-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 5,7-dibromo-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• EN300-1457946
• 2169401-44-7

• Inchi： 1S/C12H12Br2O/c1-12(2)4-3-10(15)8-5-7(13)6-9(14)11(8)12/h5-6H,3-4H2,1-2H3
• InChI Key： OJSJBYHQUDUCSE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(CCC(C)(C)C=21)=O)Br

Computed Properties

• Exact Mass: 331.92344g/mol
• Monoisotopic Mass: 329.92549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 5,7-dibromo-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one

5,7-Dibromo-4,4-Dimethyl-1,2,3,4-Tetrahydronaphthalen-1-One: A Comprehensive Overview

The compound 5,7-dibromo-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one, identified by the CAS number CAS No. 2169401-44-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetralones, which are known for their unique structural properties and versatile reactivity. The presence of bromine atoms at positions 5 and 7 introduces interesting electronic effects that can influence its chemical behavior and biological activity.

Recent studies have highlighted the importance of tetralones in medicinal chemistry due to their ability to act as scaffolds for drug design. The 5,7-dibromo substitution pattern in this compound has been shown to enhance its stability and bioavailability when used as a precursor in drug synthesis. Researchers have also explored the use of this compound in the development of anti-inflammatory agents and antioxidants due to its ability to scavenge free radicals effectively.

The synthesis of 5,7-dibromo-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one involves a multi-step process that typically includes bromination reactions followed by cyclization. The dimethyl groups at position 4 contribute to the molecule's hydrophobicity, making it suitable for applications in lipid-based drug delivery systems. Recent advancements in catalytic methods have improved the yield and purity of this compound during its synthesis.

In terms of spectroscopic analysis, this compound exhibits distinct UV-vis absorption bands due to its conjugated system. The presence of bromine atoms also affects its NMR spectra by causing splitting patterns that are characteristic of di-substituted aromatic compounds. These spectroscopic features make it a valuable tool for analytical chemists in identifying similar compounds.

The application of CAS No. 2169401-44-7 extends beyond pharmaceuticals into materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor technology. For instance, recent research has demonstrated its potential as a sensing material for detecting trace amounts of heavy metals in environmental samples.

In conclusion, the compound 5,7-dibromo-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one, with CAS number CAS No. 2169401-44-7, represents a promising molecule with diverse applications across multiple scientific domains. Its unique structure and functional groups make it an ideal candidate for further exploration in both academic and industrial settings.